Cas no 70954-71-1 (1-Octyn-4-ol, 4-methyl-, (4R)-)
70954-71-1 structure
Product Name:1-Octyn-4-ol, 4-methyl-, (4R)-
CAS No:70954-71-1
MF:C9H16O
MW:140.222743034363
CID:546353
PubChem ID:12884302
Update Time:2025-04-19
1-Octyn-4-ol, 4-methyl-, (4R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octyn-4-ol, 4-methyl-, (4R)-
- (4R)-4-methyloct-1-yn-4-ol
- 70954-71-1
- DTXSID80512277
- SCHEMBL10870980
-
- Inchi: 1S/C9H16O/c1-4-6-8-9(3,10)7-5-2/h2,10H,4,6-8H2,1,3H3/t9-/m0/s1
- InChI Key: VWNNGOBVFMFPNE-VIFPVBQESA-N
- SMILES: O[C@@](C)(CC#C)CCCC
Computed Properties
- Exact Mass: 140.12018
- Monoisotopic Mass: 140.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Octyn-4-ol, 4-methyl-, (4R)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
70954-71-1 (1-Octyn-4-ol, 4-methyl-, (4R)-) Related Products
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